Cas no 1549255-33-5 (5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile)

• Product Name: 5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile
• CAS No: 1549255-33-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5948804
• PubChem ID: 82994754
• Update Time: 2025-11-01

5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile
• 1549255-33-5
• AKOS021314587
• EN300-1107209

• Inchi： 1S/C10H13N3O/c11-5-2-1-3-6-13-7-4-10(14)9(12)8-13/h4,7-8H,1-3,6,12H2
• InChI Key： FZDVVKNGVOCNBH-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)CCCCC#N

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on 5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile

Introduction to 5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile (CAS No. 1549255-33-5)

5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1549255-33-5, belongs to the dihydropyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities. The presence of both an amino group and a nitrile functionality in its molecular structure imparts a rich chemical reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular formula of 5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile is C₉H₈N₂O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The compound’s structure features a six-membered aromatic ring system derived from dihydropyridine, which is further substituted with an amine and a nitrile group at specific positions. This arrangement not only contributes to its stability but also enhances its potential for interaction with biological targets.

In recent years, there has been growing interest in dihydropyridine derivatives due to their demonstrated efficacy in various pharmacological applications. The dihydropyridine core is particularly noted for its role in cardiovascular drugs, where it exhibits potent calcium channel modulation properties. However, the incorporation of additional functional groups, such as the amino and nitrile moieties in 5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile, expands its pharmacological spectrum beyond traditional cardiovascular indications.

One of the most compelling aspects of this compound is its potential as a precursor in medicinal chemistry. The amino group at position 3 and the nitrile group at position 5 provide multiple sites for chemical modification, allowing researchers to tailor its biological activity through selective derivatization. This flexibility has made it a subject of extensive investigation in academic and industrial research settings.

Recent studies have highlighted the compound’s role in exploring novel therapeutic pathways. For instance, researchers have been investigating its potential as an intermediate in the synthesis of molecules that target neurological disorders. The structural motif of 5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile shares similarities with known neuroactive compounds, suggesting that it may modulate neurotransmitter systems or interact with specific receptor proteins.

The nitrile group, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug molecules. Its ability to form hydrogen bonds and participate in dipole-dipole interactions makes it an attractive feature for designing ligands that interact with biological targets with high precision. This property has been leveraged in the development of small-molecule inhibitors for various diseases.

Moreover, the dihydropyridinone ring system present in this compound is known for its stability under physiological conditions. This stability ensures that the molecule retains its structural integrity within biological systems, thereby increasing its bioavailability and therapeutic efficacy. Such characteristics are crucial for drug candidates intended for systemic administration.

In terms of synthetic chemistry, 5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile serves as a versatile building block for more complex structures. Its synthesis involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Researchers have employed various catalytic systems and reaction conditions to optimize the yield and purity of this intermediate.

The compound’s relevance extends to material science as well. Dihydropyridine derivatives are known to exhibit interesting electronic properties due to their conjugated π-systems. This has led to explorations into their potential use as components in organic electronic devices or as precursors for advanced materials with tailored properties.

As research continues to evolve, the applications of 5-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)pentanenitrile are expected to expand further. Collaborative efforts between chemists and biologists will be essential in unlocking its full therapeutic potential. The compound’s unique combination of structural features positions it as a promising candidate for future drug development initiatives.

In conclusion,5-(3-amino-4-oxyo-l , 4 -dihydro py rid ine - 1 - yl ) pent an enitr ile (CAS No . 1549255 - 33 - 5 ) is a multifaceted compound with significant implications across pharmaceuticals , materials science , and synthetic chemistry . Its rich structural framework offers unparalleled opportunities for innovation , making it a cornerstone in modern chemical research . As scientists delve deeper into its capabilities , we can anticipate exciting advancements that will shape the future landscape of medicinal chemistry .